Bis[bis(2-chlorophenyl)methyl] ether
Description
Bis[bis(2-chlorophenyl)methyl] ether is a chlorinated aromatic ether characterized by two bis(2-chlorophenyl)methyl groups linked via an oxygen atom.
Properties
Molecular Formula |
C26H18Cl4O |
|---|---|
Molecular Weight |
488.2g/mol |
IUPAC Name |
1-[bis(2-chlorophenyl)methoxy-(2-chlorophenyl)methyl]-2-chlorobenzene |
InChI |
InChI=1S/C26H18Cl4O/c27-21-13-5-1-9-17(21)25(18-10-2-6-14-22(18)28)31-26(19-11-3-7-15-23(19)29)20-12-4-8-16-24(20)30/h1-16,25-26H |
InChI Key |
SFJURWPDPVLKJN-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(C2=CC=CC=C2Cl)OC(C3=CC=CC=C3Cl)C4=CC=CC=C4Cl)Cl |
Canonical SMILES |
C1=CC=C(C(=C1)C(C2=CC=CC=C2Cl)OC(C3=CC=CC=C3Cl)C4=CC=CC=C4Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Chlorinated Ethers
Structural and Chemical Properties
Chlorinated ethers vary significantly in physical and chemical properties based on substituent groups. Below is a comparative analysis:
Notes:
- Bis(2-chloroethyl) ether: A volatile liquid with high toxicity. Its carcinogenicity is well-documented, with EPA classifying it as a Group B2 probable human carcinogen .
- Bis(chloromethyl) ether: A potent lung carcinogen, regulated under OSHA standards due to occupational exposure risks .
- Dichloroisopropyl ether : Less toxic but classified as hazardous due to environmental persistence .
Toxicological Profiles
Bis(2-chloroethyl) Ether (BCEE)
- Carcinogenicity: Linked to increased incidence of nasal, lung, and liver tumors in animal studies. Unit cancer risk (inhalation): 1.5 × 10⁻⁵ per µg/m³ .
- Exposure Limits : NIOSH REL (Recommended Exposure Limit): 0.03 ppm .
Bis(chloromethyl) Ether (BCME)
- Carcinogenicity: Recognized as a human carcinogen (IARC Group 1), associated with small cell lung cancer .
- Regulations : EPA prohibits manufacturing due to extreme toxicity .
Dichloroisopropyl Ether
- Toxicity: Moderate acute toxicity (LD₅₀: 1,240 mg/kg in rats). Not classified as carcinogenic but requires handling precautions .
However, chlorinated aryl ethers often exhibit environmental persistence, raising concerns about bioaccumulation .
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